86631-38-1((2R,2'R,2''R,2'''R,3R,3'R,3''R,3'''R,4R,4'R,4''S)-2,2',2'',2'''-tetrakis(3,4-dihydroxyphenyl)-3,3',3'',3''',4,4',4'',4'''-octahydro-2H,2'H,2''H,2'''H-4,8':4',8'':4'',8'''-quaterchromene-3,3',3'',3''',5,5',5'',5''',7,7',7'',7'''-dodecol)

(2R,2'R,2''R,2'''R,3R,3'R,3''R,3'''R,4R,4'R,4''S)-2,2',2'',2'''-tetrakis(3,4-dihydroxyphenyl)-3,3',3'',3''',4,4',4'',4'''-octahydro-2H,2'H,2''H,2'''H-4,8':4',8'':4'',8'''-quaterchromene-3,3',3'',3''',5,5',5'',5''',7,7',7'',7'''-dodecol Properties

Names and Identifiers

- (2R,2'R,2''R,2'''R,3R,3'R,3''R,3'''R,4R,4'R,4''S)-2,2',2'',2'''-tetrakis(3,4-dihydroxyphenyl)-3,3',3'',3''',4,4',4'',4'''-octahydro-2H,2'H,2''H,2'''H-4,8':4',8'':4'',8'''-quaterchromene-3,3',3'',3''',5,5',5'',5''',7,7',7'',7'''-dodecol
- [4,8':4',8'':4'',8'''-quater-2H-1-benzopyran]-3,3',3'',3''',5,5',5'',5''',7,7',7'',7'''-dodecol, 2,2',2'',2'''-tetrakis(3,4-dihydroxyphenyl)-3,3',3'',3''',4,4',4'',4'''-octahydro-, (2R,2'R,2''R,2'''R,3R,3'R,3''R,3'''R,4R,4'R,4''S)-
- (2R,2'R,2''R,2'''R,3R,3'R,3''R,3'''R,4R,4'R,4''S)-2,2',2'',2'''-tetrakis(3,4-dihydroxyphenyl)-3,3',3'',3''',4,4',4'',4'''-octahydro-2H,2'H,2''H,2'''H-4,8':4',8'':4'',8'''-quaterchromene-3,3',3'',3''',
- Cinnamtannin I
- Epicatechin tetramer
- (2R,2′R,2′′R,2′′′R,3R,3′R,3′′R,3′′′R,4R,4′R,4′′S)-2,2′,2′′,2′′′-Tetrakis(3,4-dihydroxyphenyl)-3,3′,3′′,3′′′,4,4′,4′′,4′′′-octahydro[4,8′:4′,8′′:4′′,8′′′-quater-2H-1-benzopyran]-3,3′,3′′,3′′′,5,5′,5′′,5′′′,7,7′,7′′,7′′′-dodecol (ACI)
- [4,8′:4′,8′′:4′′,8′′′-Quater-2H-1-benzopyran]-3,3′,3′′,3′′′,5,5′,5′′,5′′′,7,7′,7′′,7′′′-dodecol, 2,2′,2′′,2′′′-tetrakis(3,4-dihydroxyphenyl)-3,3′,3′′,3′′′,4,4′,4′′,4′′′-octahydro-, stereoisomer (ZCI)
- Cinnamtannin A2
- HY-N9536
- AKOS040758406
- Q23048725
- (2R,3R,4R)-2-(3,4-dihydroxyphenyl)-8-[(2R,3R,4R)-2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-3,4-dihydro-2H-1-benzopyran-4-yl]-4-[(2R,3R,4S)-2-(3,4-dihydroxyphenyl)-4-[(2R,3R)-2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-3,4-dihydro-2H-1-benzopyran-8-yl]-3,5,7-trihydroxy-3,4-dihydro-2H-1-benzopyran-8-yl]-3,4-dihydro-2H-1-benzopyran-3,5,7-triol
- CHEBI:81227
- Procyanidin tetramer
- SCHEMBL6861829
- (2R,3R,4R)-2-(3,4-dihydroxyphenyl)-4-[(2R,3R,4S)-2-(3,4-dihydroxyphenyl)-4-[(2R,3R)-2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-chroman-8-yl]-3,5,7-trihydroxy-chroman-8-yl]-8-[(2R,3R,4R)-2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-chroman-4-yl]chromane-3,5,7-triol
- DTXSID201317088
- C17625
- 86631-38-1
- E88997
- Tetrameric proanthocyanidin
- (2R,2'R,2''R,2'''R,3R,3'R,3''R,3'''R,4R,4'S,4''S)-2,2',2'',2'''-Tetrakis(3,4-dihydroxyphenyl)-3,3',3'',3''',4,4',4'',4'''-octahydro-2H,2'H,2''H,2'''H-4,8':4',8'':4'',8'''-quaterchromene-3,3',3'',3''',5,5',5'',5''',7,7',7'',7'''-dodecol
- (2R,3R,4R)-2-(3,4-dihydroxyphenyl)-4-[(2R,3R,4S)-2-(3,4-dihydroxyphenyl)-4-[(2R,3R)-2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-3,4-dihydro-2H-chromen-8-yl]-3,5,7-trihydroxy-3,4-dihydro-2H-chromen-8-yl]-8-[(2R,3R,4R)-2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-3,4-dihydro-2H-chromen-4-yl]-3,4-dihydro-2H-chromene-3,5,7-triol
- (1(2)R,1(3)R,1(4)R,2(2)R,2(3)R,2(4)R,3(2)R,3(3)R,3(4)S,4(2)R,4(3)R)-1(2),2(2),3(2),4(2)-tetrakis(3,4-dihydroxyphenyl)-1(3),1(4),2(3),2(4),3(3),3(4),4(3),4(4)-octahydro-1(2)H,2(2)H,3(2)H,4(2)2H-[1(4),2(8):2(4),3(8):3(4),4(8)-quater-1-benzopyran]-1(3),1(5),1(7),2(3),2(5),2(7),3(3),3(5),3(7),4(3),4(5),4(7)-dodecol
- CS-0198420
- [Epicatechin(4b->8)]3-epicatechin
- CHEMBL3409094
- Procyanidin Tetramer EEEE
- C60H50O24
- DA-62331
- +Expand
- InChIKey： QFLMUASKTWGRQE-JNIIMKSASA-N
- Inchi： 1S/C60H50O24/c61-23-13-34(71)42-41(14-23)81-55(20-2-6-26(63)31(68)10-20)51(78)48(42)44-36(73)17-38(75)46-50(53(80)57(83-59(44)46)22-4-8-28(65)33(70)12-22)47-39(76)18-37(74)45-49(52(79)56(84-60(45)47)21-3-7-27(64)32(69)11-21)43-35(72)16-29(66)24-15-40(77)54(82-58(24)43)19-1-5-25(62)30(67)9-19/h1-14,16-18,40,48-57,61-80H,15H2/t40-,48-,49+,50-,51-,52-,53-,54-,55-,56-,57-/m1/s1
- SMILES： O[C@H]1[C@@H](C2C=CC(O)=C(O)C=2)OC2C([C@@H]3[C@@H](O)[C@@H](C4C=CC(O)=C(O)C=4)OC4C=C(C=C(C3=4)O)O)=C(C=C(C=2[C@@H]1C1C(O)=CC(O)=C2[C@H](C3C(O)=CC(O)=C4C[C@H]([C@@H](C5C=CC(O)=C(O)C=5)OC=34)O)[C@H]([C@@H](C3C=CC(O)=C(O)C=3)OC=12)O)O)O

Computed Properties

Exact Mass: 1154.26920246g/mol
Hydrogen Bond Donor Count: 20
Hydrogen Bond Acceptor Count: 24
Rotatable Bond Count: 7
Monoisotopic Mass: 1154.26920246g/mol
Heavy Atom Count: 84
Complexity: 2210
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 11
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.3
Topological Polar Surface Area: 442Å²

(2R,2'R,2''R,2'''R,3R,3'R,3''R,3'''R,4R,4'R,4''S)-2,2',2'',2'''-tetrakis(3,4-dihydroxyphenyl)-3,3',3'',3''',4,4',4'',4'''-octahydro-2H,2'H,2''H,2'''H-4,8':4',8'':4'',8'''-quaterchromene-3,3',3'',3''',5,5',5'',5''',7,7',7'',7'''-dodecol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
Chengdu Biopurify Phytochemicals Ltd	BP4937-10mg	Cinnamtannin A2	86631-38-1	98%	10mg	$750	2023-09-19
PhytoLab	83372-50mg	Cinnamtannin A2	86631-38-1	≥ 85.0 %	50mg	€2727
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	R57790-5mg	(2R,2'R,2''R,2'''R,3R,3'R,3''R,3'''R,4R,4'R,4''S)-2,2',2'',2'''-tetrakis(3,4-dihydroxyphenyl)-3,3',3'',3''',4,4',4'',4'''-octahydro-2H,2'H,2''H,2'''H-4,8':4',8'':4'',8'''-quaterchromene-3,3',3'',3''',5,5',5'',5''',7,7',7'',7'''-dodecol	86631-38-1	HPLC≥98%	5mg	¥5750.0	2024-07-15
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	PHL83372-5MG	Cinnamtannin A2	86631-38-1		5mg	¥8492.45	2023-10-14

(2R,2'R,2''R,2'''R,3R,3'R,3''R,3'''R,4R,4'R,4''S)-2,2',2'',2'''-tetrakis(3,4-dihydroxyphenyl)-3,3',3'',3''',4,4',4'',4'''-octahydro-2H,2'H,2''H,2'''H-4,8':4',8'':4'',8'''-quaterchromene-3,3',3'',3''',5,5',5'',5''',7,7',7'',7'''-dodecol Synthesis

Synthetic Circuit 1

477565-85-8

86631-38-1

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol , Tetrahydrofuran , Water ; 75 min, 1 bar, rt

Reference

Studies in Polyphenol Chemistry and Bioactivity. 4. Synthesis of Trimeric, Tetrameric, Pentameric, and Higher Oligomeric Epicatechin-Derived Procyanidins Having All-4β,8-Interflavan Connectivity and Their Inhibition of Cancer Cell Growth through Cell Cycle Arrest

Kozikowski, Alan P.; et al, Journal of Organic Chemistry, 2003, 68(5), 1641-1658

Synthetic Circuit 2

477565-85-8

86631-38-1

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Carbon , Palladium dihydroxide Solvents: Methanol , Tetrahydrofuran , Water ; 8 h, rt

Reference

Versatile synthesis of epicatechin series procyanidin oligomers, and their antioxidant and DNA polymerase inhibitory activity

Saito, Akiko; et al, Tetrahedron, 2009, 65(36), 7422-7428

Synthetic Circuit 3

1872466-33-5

86631-38-1

Reaction Conditions

1.1 Reagents: Tetrabutylammonium hydroxide Solvents: Tetrahydrofuran ; 140 h, rt
1.2 Reagents: Water ; rt
2.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Methanol , Tetrahydrofuran , Water ; 4 h, rt

Reference

Concise Synthesis of Cinnamtannin A2 from Dimeric Epicatechin Electrophile and Nucleophile Prepared by Zn(OTf)2-Mediated Self-Condensation

Ichikawa, Mikihiro; et al, Synthesis, 2016, 48(10), 1525-1532

Synthetic Circuit 4

256236-25-6

223387-28-8

86631-38-1

Reaction Conditions

1.1 Reagents: Titanium tetrachloride Solvents: Dichloromethane , Tetrahydrofuran ; 0 °C; 1.5 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; rt
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol , Tetrahydrofuran , Water ; 75 min, 1 bar, rt

Reference

Studies in Polyphenol Chemistry and Bioactivity. 4. Synthesis of Trimeric, Tetrameric, Pentameric, and Higher Oligomeric Epicatechin-Derived Procyanidins Having All-4β,8-Interflavan Connectivity and Their Inhibition of Cancer Cell Growth through Cell Cycle Arrest

Kozikowski, Alan P.; et al, Journal of Organic Chemistry, 2003, 68(5), 1641-1658

Synthetic Circuit 5

664351-39-7

223387-30-2

86631-38-1

Reaction Conditions

1.1 Reagents: Trimethylsilyl triflate Solvents: Dichloromethane ; -40 °C; 5 min, -40 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; -40 °C
2.1 Reagents: Hydrogen Catalysts: Carbon , Palladium dihydroxide Solvents: Methanol , Tetrahydrofuran , Water ; 8 h, rt

Reference

Versatile synthesis of epicatechin series procyanidin oligomers, and their antioxidant and DNA polymerase inhibitory activity

Saito, Akiko; et al, Tetrahedron, 2009, 65(36), 7422-7428

Synthetic Circuit 6

477565-95-0

86631-38-1

Reaction Conditions

1.1 Reagents: Tetrabutylammonium hydroxide Solvents: Tetrahydrofuran , Water ; 94 h, rt
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol , Tetrahydrofuran , Water ; 75 min, 1 bar, rt

Reference

Studies in Polyphenol Chemistry and Bioactivity. 4. Synthesis of Trimeric, Tetrameric, Pentameric, and Higher Oligomeric Epicatechin-Derived Procyanidins Having All-4β,8-Interflavan Connectivity and Their Inhibition of Cancer Cell Growth through Cell Cycle Arrest

Kozikowski, Alan P.; et al, Journal of Organic Chemistry, 2003, 68(5), 1641-1658

(2R,2'R,2''R,2'''R,3R,3'R,3''R,3'''R,4R,4'R,4''S)-2,2',2'',2'''-tetrakis(3,4-dihydroxyphenyl)-3,3',3'',3''',4,4',4'',4'''-octahydro-2H,2'H,2''H,2'''H-4,8':4',8'':4'',8'''-quaterchromene-3,3',3'',3''',5,5',5'',5''',7,7',7'',7'''-dodecol Raw materials

(2R,2'R,2''R,2'''R,3R,3'R,3''R,3'''R,4R,4'R,4''S)-2,2',2'',2'''-tetrakis(3,4-dihydroxyphenyl)-3,3',3'',3''',4,4',4'',4'''-octahydro-2H,2'H,2''H,2'''H-4,8':4',8'':4'',8'''-quaterchromene-3,3',3'',3''',5,5',5'',5''',7,7',7'',7'''-dodecol Preparation Products

(2R,2'R,2''R,2'''R,3R,3'R,3''R,3'''R,4R,4'R,4''S)-2,2',2'',2'''-tetrakis(3,4-dihydroxyphenyl)-3,3',3'',3''',4,4',4'',4'''-octahydro-2H,2'H,2''H,2'''H-4,8':4',8'':4'',8'''-quaterchromene-3,3',3'',3''',5,5',5'',5''',7,7',7'',7'''-dodecol (86631-38-1)

(2R,2'R,2''R,2'''R,3R,3'R,3''R,3'''R,4R,4'R,4''S)-2,2',2'',2'''-tetrakis(3,4-dihydroxyphenyl)-3,3',3'',3''',4,4',4'',4'''-octahydro-2H,2'H,2''H,2'''H-4,8':4',8'':4'',8'''-quaterchromene-3,3',3'',3''',5,5',5'',5''',7,7',7'',7'''-dodecol Suppliers

CHENG DOU CAO YUAN KANG Biotechnology Co., Ltd.

Audited Supplier

(CAS:86631-38-1)

MR./MRS.:CAO YUAN KANG XIAO SHOU - - ZHANG QIN

Phone:13438890071

Email:3003796343@qq.com

WU HAN TIAN ZHI Biotechnology Co., Ltd.

Audited Supplier

(CAS:86631-38-1)

MR./MRS.:ZHANG XIAO JIE

Phone:18607107848

Email:2056216494@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:86631-38-1)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

CHENG DOU LE MEI TIAN YI YAO Technology Co., Ltd.

Audited Supplier

(CAS:86631-38-1)

MR./MRS.:HUA SONG TAO

Phone:18228097334

Email:2885374103@qq.com

Anpel

Audited Supplier

(CAS:86631-38-1)

MR./MRS.:AN PU SHI YAN

Phone:15618996369

Email:shanpel@anpel.com.cn

(2R,2'R,2''R,2'''R,3R,3'R,3''R,3'''R,4R,4'R,4''S)-2,2',2'',2'''-tetrakis(3,4-dihydroxyphenyl)-3,3',3'',3''',4,4',4'',4'''-octahydro-2H,2'H,2''H,2'''H-4,8':4',8'':4'',8'''-quaterchromene-3,3',3'',3''',5,5',5'',5''',7,7',7'',7'''-dodecol Related Literature

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Prarambh S. R. Dwivedi,Rajesh Patil,Pukar Khanal,Nilambari S. Gurav,Vaishali D. Murade,Dinesh P. Hase,Mohan G. Kalaskar,Muniappan Ayyanar,Rupesh V. Chikhale,Shailendra S. Gurav RSC Adv. 2021 11 39362
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Yoko Yamashita,Hiroyuki Sakakibara,Toshiya Toda,Hitoshi Ashida Food Funct. 2020 11 7321
11. Insights into the potential benefits of black soybean (Glycine max L.) polyphenols in lifestyle diseases

Yoko Yamashita,Hiroyuki Sakakibara,Toshiya Toda,Hitoshi Ashida Food Funct. 2020 11 7321

Related Categories

Procyanidins